Cas no 302577-73-7 (2-(Ethoxycarbonyl)ethylboronic acid, pinacol ester)

• Product Name: 2-(Ethoxycarbonyl)ethylboronic acid, pinacol ester
• CAS No: 302577-73-7
• MF: C₁₁H₂₁BO₄
• MW: 228.093044042587
• MDL: MFCD09271784
• CID: 299253
• PubChem ID: 44226739
• Update Time: 2025-07-18

2-(Ethoxycarbonyl)ethylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane-2-propanoicacid, 4,4,5,5-tetramethyl-, ethyl ester
• Ethyl 3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl) propionate
• ethyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propanoate
• 2-(3-OXO-BUTYRYLAMINO)-4-PHENYL-THIOPHENE-3-CARBOXYLIC ACID ETHYL ESTER
• 2-(ETHOXYCARBONYL)ETHYLBORONIC ACID,PINACOL ESTER
• C-2006
• Y8609
• 1,3,2-Dioxaborolane-2-propanoic acid, 4,4,5,5-tetramethyl-, ethyl ester
• ETHYL 3-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)PROPIONATE
• DTXSID60657933
• EN300-200132
• CS-0169343
• AKOS025293588
• MFCD09271784
• ETHYL 3-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PROPANOATE
• 2-(ETHOXYCARBONYL)ETHYLBORONIC ACID, PINACOL ESTER
• Z1983021764
• AT16009
• 302577-73-7
• J-017844
• Ethyl3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propanoate
• J-520802
• BS-22251
• 3-Ethoxy-3-oxopropylboronic Acid Pinacol Ester
• SY066411
• 2-(Ethoxycarbonyl)ethylboronic Acid Pinacol Ester
• 2-(Ethoxycarbonyl)ethylboronic acid, pinacol ester

• MDL： MFCD09271784
• Inchi： 1S/C11H21BO4/c1-6-14-9(13)7-8-12-15-10(2,3)11(4,5)16-12/h6-8H2,1-5H3
• InChI Key： OSBBNOTZLRIDPR-UHFFFAOYSA-N
• SMILES： O1B(CCC(=O)OCC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 228.15300
• Monoisotopic Mass: 228.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8A^2

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 261.7±23.0 °C at 760 mmHg
• Flash Point: Not available
• PSA: 44.76000
• LogP: 2.03180
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-(Ethoxycarbonyl)ethylboronic acid, pinacol ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters

Additional information on 2-(Ethoxycarbonyl)ethylboronic acid, pinacol ester

Comprehensive Guide to 2-(Ethoxycarbonyl)ethylboronic acid, pinacol ester (CAS No. 302577-73-7)

2-(Ethoxycarbonyl)ethylboronic acid, pinacol ester (CAS No. 302577-73-7) is a highly versatile boronic ester compound widely used in organic synthesis, pharmaceutical research, and material science. Its unique structure, featuring an ethoxycarbonyl group and a pinacol-protected boronic acid, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern medicinal chemistry. Researchers and industries increasingly seek this compound due to its stability, reactivity, and compatibility with diverse reaction conditions.

The growing demand for boronic acid derivatives like 2-(Ethoxycarbonyl)ethylboronic acid, pinacol ester is driven by advancements in drug discovery and bioconjugation techniques. In the era of personalized medicine, this compound plays a pivotal role in synthesizing targeted therapeutics, such as kinase inhibitors and antibody-drug conjugates (ADCs). Its pinacol ester moiety enhances stability, reducing decomposition risks during storage and handling—a critical factor for laboratories prioritizing reproducible results.

From an environmental perspective, 302577-73-7 aligns with the principles of green chemistry. Its application in catalytic reactions minimizes waste generation, addressing the pharmaceutical industry's push toward sustainable synthesis. Recent studies highlight its utility in constructing carbon-carbon bonds under mild conditions, reducing energy consumption compared to traditional methods. This aligns with global trends favoring eco-friendly chemical processes.

Analytical techniques like NMR spectroscopy and HPLC-MS confirm the high purity of 2-(Ethoxycarbonyl)ethylboronic acid, pinacol ester, a non-negotiable requirement for GMP-compliant production. Suppliers now emphasize batch-to-batch consistency, responding to stringent quality standards in preclinical development. The compound's compatibility with automated synthesis platforms further boosts its adoption in high-throughput screening workflows.

Beyond pharmaceuticals, 302577-73-7 finds applications in functional material design, including OLED precursors and self-healing polymers. Its ability to form stable complexes with transition metals supports innovations in catalysis and sensor development. As industries explore bioorthogonal chemistry, this boronic ester's role in click chemistry reactions gains traction.

Storage recommendations for 2-(Ethoxycarbonyl)ethylboronic acid, pinacol ester typically include anhydrous conditions and inert atmospheres to prevent hydrolysis. Leading suppliers now offer customized packaging solutions, such as argon-sealed vials, to extend shelf life. These practices address common end-user concerns about compound degradation during transit.

In summary, CAS 302577-73-7 represents a critical building block for 21st-century chemical innovation. Its intersection with cutting-edge research areas—from biopharmaceuticals to smart materials—ensures its continued relevance. As synthetic methodologies evolve, this compound's adaptability positions it as a staple in both academic and industrial settings.